Cas no 64987-77-5 (2-(2-Nitrophenyl)propan-1-ol)

• Product Name: 2-(2-Nitrophenyl)propan-1-ol
• CAS No: 64987-77-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09038679
• CID: 502824
• PubChem ID: 11389755
• Update Time: 2025-05-25

2-(2-Nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, beta-methyl-2-nitro-
• 2-(2-Nitrophenyl)propan-1-ol
• 2-(2-NITRO-PHENYL)-PROPAN-1-OL
• 2-(2-NITROPHENYL)-PROPAN-1-OL
• 2-(2-Nitrophenyl)propanol
• 2-(2-nitrophenyl)-1-propanol
• CIVPZPJJPWVVIP-UHFFFAOYSA-N
• 64987-77-5
• MFCD09038679
• N1133
• beta-methyl-2-nitro-Benzeneethanol
• SCHEMBL992973
• FT-0722758
• AKOS006330407
• DTXSID00464325
• T72774
• DB-027460

• MDL： MFCD09038679
• Inchi： 1S/C9H11NO3/c1-7(6-11)8-4-2-3-5-9(8)10(12)13/h2-5,7,11H,6H2,1H3
• InChI Key： CIVPZPJJPWVVIP-UHFFFAOYSA-N
• SMILES： OCC(C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.217
• Boiling Point: 324.9 °C at 760 mmHg
• Flash Point: 142.7 °C
• PSA: 66.05000
• LogP: 2.21380
• λmax: 390(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-Nitrophenyl)propan-1-ol

Research Brief on 2-(2-Nitrophenyl)propan-1-ol (CAS: 64987-77-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The compound 2-(2-Nitrophenyl)propan-1-ol (CAS: 64987-77-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The compound's unique structural features, including the nitro group and propanol moiety, make it a valuable intermediate in the synthesis of more complex molecules and a candidate for drug discovery efforts.

Recent studies have explored the synthetic pathways for 2-(2-Nitrophenyl)propan-1-ol, highlighting its role as a precursor in the development of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of nitrophenyl-derived inhibitors targeting key enzymes in inflammatory pathways. The study reported that derivatives of 2-(2-Nitrophenyl)propan-1-ol exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory drug development.

In addition to its synthetic utility, 2-(2-Nitrophenyl)propan-1-ol has been investigated for its biochemical properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) elucidated its interactions with cellular redox systems, revealing that the nitro group undergoes enzymatic reduction to generate reactive intermediates capable of modulating oxidative stress pathways. These findings open new avenues for exploring its role in diseases characterized by oxidative damage, such as neurodegenerative disorders and cancer.

Moreover, advancements in analytical techniques have enabled more precise characterization of 2-(2-Nitrophenyl)propan-1-ol and its derivatives. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its stability and degradation profiles under physiological conditions. Such studies are critical for assessing its pharmacokinetic properties and optimizing its formulation for potential therapeutic use.

In conclusion, 2-(2-Nitrophenyl)propan-1-ol (CAS: 64987-77-5) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical sciences. Ongoing research continues to uncover its potential as a building block for drug discovery and a modulator of biochemical pathways. Future studies should focus on expanding its therapeutic repertoire and addressing challenges related to its bioavailability and toxicity profiles.